Cas no 1433204-06-8 (5-Bromo-1(2H)-phthalazinone)

• Product Name: 5-Bromo-1(2H)-phthalazinone
• CAS No: 1433204-06-8
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD28137656
• CID: 2114785
• Update Time: 2025-06-08

5-Bromo-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

• 5-?bromo-1(2H)?-?Phthalazinone
• 5-bromo-2H-phthalazin-1-one
• CWAACMNYIMGXFD-UHFFFAOYSA-N
• 1(2H)-Phthalazinone, 5-bromo-
• CID 86683136
• 5-bromophthalazin-1(2H)-one
• 5-Bromo-1(2H)-phthalazinone

• MDL： MFCD28137656
• Inchi： 1S/C8H5BrN2O/c9-7-3-1-2-5-6(7)4-10-11-8(5)12/h1-4H,(H,11,12)
• InChI Key： CWAACMNYIMGXFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NN=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• pka: 11.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 5-Bromo-1(2H)-phthalazinone

Recent Advances in the Study of 5-Bromo-1(2H)-phthalazinone (CAS: 1433204-06-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-1(2H)-phthalazinone (CAS: 1433204-06-8) has recently emerged as a key intermediate in pharmaceutical synthesis and a promising scaffold for drug discovery. This heterocyclic compound, featuring a brominated phthalazinone core, has attracted significant attention due to its versatile reactivity and potential biological activities. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-Bromo-1(2H)-phthalazinone as a building block for poly(ADP-ribose) polymerase (PARP) inhibitors. The bromine atom at the 5-position serves as an excellent handle for further functionalization through cross-coupling reactions, enabling rapid diversification of the phthalazinone scaffold. This approach has led to the discovery of several potent PARP-1 inhibitors with improved selectivity profiles.

Structural-activity relationship (SAR) studies have revealed that modifications at the 1-position of the phthalazinone ring system significantly influence biological activity. Researchers have developed efficient synthetic routes to 5-Bromo-1(2H)-phthalazinone starting from readily available precursors, with recent optimizations achieving yields exceeding 85% and purity >99%. These advances have facilitated its broader application in drug discovery programs.

Recent pharmacological evaluations have shown that derivatives of 5-Bromo-1(2H)-phthalazinone exhibit promising activity against various cancer cell lines, particularly in BRCA-deficient models. The compound's ability to participate in hydrogen bonding interactions through its carbonyl and NH groups makes it particularly valuable for targeting enzyme active sites. Computational docking studies have provided insights into its binding modes with several therapeutic targets.

In addition to its anticancer potential, 5-Bromo-1(2H)-phthalazinone derivatives have shown activity against inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported novel phthalazinone-based compounds with potent TNF-α inhibitory activity, highlighting the scaffold's versatility. The bromine substituent was found to be crucial for maintaining optimal molecular geometry for target engagement.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in recent years covering novel synthetic methods and therapeutic applications. Process chemistry innovations have addressed previous challenges in large-scale production, making 5-Bromo-1(2H)-phthalazinone more accessible for drug development programs. Analytical methods for quality control have also been refined, with HPLC methods now capable of detecting impurities at <0.1% levels.

Future research directions include exploring the scaffold's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The presence of the bromine atom offers opportunities for click chemistry applications and bioconjugation strategies. As understanding of its physicochemical properties and ADME characteristics improves, 5-Bromo-1(2H)-phthalazinone is poised to play an increasingly important role in medicinal chemistry and chemical biology research.